Cas no 181884-07-1 (3,3',4',5,7-Pentahydroxy-6,8-dimethylflavone; 3-Me ether)
181884-07-1 structure
Product Name:3,3',4',5,7-Pentahydroxy-6,8-dimethylflavone; 3-Me ether
CAS No:181884-07-1
MF:C18H16O7
MW:344.315445899963
CID:6716938
Update Time:2024-03-03
3,3',4',5,7-Pentahydroxy-6,8-dimethylflavone; 3-Me ether Chemical and Physical Properties
Names and Identifiers
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- 3,3',4',5,7-Pentahydroxy-6,8-dimethylflavone; 3-Me ether
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- Inchi: 1S/C18H16O7/c1-7-13(21)8(2)16-12(14(7)22)15(23)18(24-3)17(25-16)9-4-5-10(19)11(20)6-9/h4-6,19-22H,1-3H3
- InChI Key: WRASMIGJWWJAAJ-UHFFFAOYSA-N
- SMILES: COC1C(=O)C2C(=C(C(=C(C=2O)C)O)C)OC=1C1C=C(O)C(O)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- XLogP3: 1.82
3,3',4',5,7-Pentahydroxy-6,8-dimethylflavone; 3-Me ether Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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